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Compound of Interest

Compound Name: 186319-68-6
CAS No.: 186319-68-6
Cat. No.: B612485

Get Quote

\ J

CAS 186319-68-6 corresponds to Bosutinib (also known as SKI-606), a dual Src/Abl tyrosine
kinase inhibitor (TKI) used primarily in the treatment of Chronic Myelogenous Leukemia (CML).

As a Senior Application Scientist, | must emphasize that this compound is not merely "chemical
waste"; it is a potent antineoplastic agent. It is classified as a hazardous drug by NIOSH
(National Institute for Occupational Safety and Health).[1][2][3] Its disposal requires a strict
chain of custody that guarantees complete thermal destruction to prevent bioaccumulation in
aquatic systems or inadvertent exposure to laboratory personnel.

Critical Hazard Profile:
» Reproductive Toxicity (H361): Suspected of damaging fertility or the unborn child.

e Specific Target Organ Toxicity (H373): May cause damage to organs through prolonged
exposure.

e Agquatic Toxicity (H412): Harmful to aquatic life with long-lasting effects.[4]

Mechanism of Toxicity & Environmental Impact
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To understand why we dispose of Bosutinib with such rigor, we must look at its mechanism of
action.

The Cellular Impact: Bosutinib functions by inhibiting the Bcr-Abl fusion protein and Src family
kinases.[5] In a research setting, this mechanism is a tool; in the environment or an
unprotected human body, it is a hazard. It disrupts critical cell signaling pathways involved in
cell growth, division, and survival.

o Risk: If released into municipal water systems, TKIls are often resistant to standard
wastewater treatment hydrolysis. They can persist and exert anti-proliferative effects on non-
target aquatic species.

The "Self-Validating" Disposal Logic: Because Bosutinib is a complex organic structure
designed to be metabolically stable (to reach therapeutic concentrations), chemical
deactivation (e.g., using bleach or acids) is unreliable and strictly discouraged. The only self-
validating method of disposal—where you can be 100% certain the molecule is destroyed—is
high-temperature incineration.

Operational Protocol: Waste Segregation & Disposal

This protocol distinguishes between Trace Waste (empty vials, gloves) and Bulk Waste
(unused stock solutions, pills, spill cleanup materials). This distinction is critical for regulatory
compliance (RCRA in the US).

Data Table 1: Waste Classification & Containerization
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Waste Category

Definition

Container Type

Final Disposition

Trace Chemotherapy
Waste

Items with <3%
residue by weight
(e.g., empty vials,

syringes, PPE).

Yellow rigid container
(or local equivalent for

trace chemo).

Incineration (Waste-
to-Energy often

permitted).

Bulk Hazardous
Waste

Unused stock, expired
API, spill cleanup
debris, visibly

contaminated items.

Black hazardous
waste container
(RCRA Hazardous).

High-Temperature
Incineration
(>1000°C).

Liquid Waste

HPLC effluents or cell
culture media

containing Bosutinib.

Segregated liquid
carboy labeled

"Cytotoxic/Flammable

Fuel Blending or

Incineration.

Disposal Decision Tree (Visualization)

The following diagram illustrates the logical flow for determining the correct disposal path for

Bosutinib-contaminated materials.
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Waste Generation
(CAS 186319-68-6)

Is the waste Liquid or Solid?

Liquid  \Solid

Liquid: Solvent or Aqueous? Solid: Trace or Bulk?

All Solvents/Media /Empty/Light Contam \Significant Residue

Trace Waste Bulk Waste
(<3% residue, PPE, empty vials) (Unused API, Spill Debris, Stock)

Cytotoxic Liquid Waste Carboy

Yellow Chemo Bin Black RCRA Hazardous Bin
(Soft/Hard) (P/U List Protocol)

:

High-Temp Incineration
(>1000°C)

Click to download full resolution via product page

Figure 1: Decision logic for segregating Bosutinib waste streams to ensure regulatory
compliance and complete destruction.

Spill Response & Containment Protocol
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In the event of a spill (powder or solution), immediate containment is required to prevent
aerosolization.

Required PPE:

e Respiratory: N95 minimum; P100/HEPA respirator recommended for powder spills.
o Skin: Double nitrile gloves (tested to ASTM D6978).

o Body: Tyvek lab coat or impervious gown with back closure.

Step-by-Step Spill Workflow:

 Isolate: Mark the area. Do not allow others to enter.

o PPE Up: Don double gloves and respirator immediately.

o Contain (Powder): Cover powder gently with damp absorbent pads (do not spray water
directly on powder to avoid aerosolizing).

o Contain (Liquid): Cover with absorbent pillows/pads.
o Clean: Scoop material into a Black Bulk Waste container.

o Decontaminate: Wash the surface 3 times with a detergent solution, followed by clean water.
Note: Bleach is not a verified deactivation agent for Bosutinib and may create hazardous
byproducts.

e Dispose: All cleanup materials (pads, gloves, scoops) go into the Black Bin.

Regulatory Framework & Compliance

o US EPA (RCRA): While Bosutinib is not currently explicitly "P" or "U" listed by name in 40
CFR 261.33, it must be managed as Hazardous Pharmaceutical Waste (Subpart P) due to
its toxicity profile (NIOSH Hazardous Drug).

o Best Practice: Manage as RCRA hazardous waste to avoid "characteristic” violations
(toxicity).
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e NIOSH: Listed in the NIOSH List of Antineoplastic and Other Hazardous Drugs in Healthcare
Settings (Table 1 or 2 depending on formulation/year).

e Transport: UN 3077 (Environmentally hazardous substance, solid, n.o.s.) for bulk transport.

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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